96-86-6

Diethyl benzamidomalonate

In Stock

• CAS RN:
• 96-86-6

• Formula:
• C14H17NO5

• InChI:
• InChI=1S/C14H17NO5/c1-3-19-13(17)11(14(18)20-4-2)15-12(16)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3,(H,15,16)

• InChIKey:
• NMSZTQWZINJIMY-UHFFFAOYSA-N

• Diethyl benzamidomalonate, also known as Diethyl benzamidomalonate, is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.29 g/mol. The purity is usually 95%.

Phloionolic acid

• CAS RN:
• 496-86-6

• Formula:
• C18H36O5

• InChI:
• InChI=1S/C18H36O5/c19-15-11-7-2-1-4-8-12-16(20)17(21)13-9-5-3-6-10-14-18(22)23/h16-17,19-21H,1-15H2,(H,22,23)

• InChIKey:
• OISFHODBOQNZAG-UHFFFAOYSA-N

• Phloionolic acid, also known as phloionolate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Phloionolic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Phloionolic acid has been primarily detected in urine. Within the cell, phloionolic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, phloionolic acid can be found in fruits, green vegetables, and pomes. This makes phloionolic acid a potential biomarker for the consumption of these food products.
  9,10,18-trihydroxyoctadecanoic acid is an omega-hydroxy fatty acid that is 18-hydroxyoctadecanoic acid carrying two additional hydroxy substituents at positions 9 and 10. It has a role as a pl...

Ethyl 5-(2-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate

In Stock

• CAS RN:
• 68496-86-6

• Formula:
• C11H9FN2O3

• InChI:
• InChI=1S/C11H9FN2O3/c1-2-16-11(15)10-14-13-9(17-10)7-5-3-4-6-8(7)12/h3-6H,2H2,1H3

• InChIKey:
• PNOMDHXPRHUTAC-UHFFFAOYSA-N

• Ethyl 5-(2-fluorophenyl)-1,3,4-oxadiazole-2-carboxylate is a useful research compound. Its molecular formula is C11H9FN2O3 and its molecular weight is 236.202. The purity is usually 95%.

2,6-Bis-(acetoacetamido)-pyridine

In Stock

• CAS RN:
• 63896-86-6

• Formula:
• C13H15N3O4

• InChI:
• InChI=1S/C13H15N3O4/c1-8(17)6-12(19)15-10-4-3-5-11(14-10)16-13(20)7-9(2)18/h3-5H,6-7H2,1-2H3,(H2,14,15,16,19,20)

• InChIKey:
• DHZQCPZPEGHVNI-UHFFFAOYSA-N

• 2,6-Bis-(acetoacetamido)-pyridine is a useful research compound. Its molecular formula is C13H15N3O4 and its molecular weight is 277.28 g/mol. The purity is usually 95%.

Phosphonic acid, (2-furanylmethyl)-, diethyl ester

Usually In Stock

• CAS RN:
• 39996-86-6

• Formula:
• C9H15O4P

• InChI:
• InChI=1S/C9H15O4P/c1-3-12-14(10,13-4-2)8-9-6-5-7-11-9/h5-7H,3-4,8H2,1-2H3

• InChIKey:
• PSJWVTYRXDJTFC-UHFFFAOYSA-N

• Phosphonic acid, (2-furanylmethyl)-, diethyl ester is a useful research compound. Its molecular formula is C9H15O4P and its molecular weight is 218.19 g/mol. The purity is usually 95%.

2-((2-(4-chlorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide

Usually In Stock

• CAS RN:
• 872196-86-6

• Formula:
• C27H22ClN3O2S

• InChI:
• InChI=1S/C27H22ClN3O2S/c1-17-8-13-23-19(14-17)15-22-26(33-23)29-25(18-9-11-20(28)12-10-18)30-27(22)34-16-24(32)31(2)21-6-4-3-5-7-21/h3-14H,15-16H2,1-2H3

• InChIKey:
• APFGJTYFPBHMRX-UHFFFAOYSA-N

• 2-((2-(4-chlorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C27H22ClN3O2S and its molecular weight is 488. The purity is usually 95%.

N-(2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-4-amino-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872596-86-6

• Formula:
• C21H19N5O4S

• InChI:
• InChI=1S/C21H19N5O4S/c1-12(27)13-7-9-15(10-8-13)23-16(28)11-31-21-25-18(22)17(20(30)26-21)24-19(29)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,23,28)(H,24,29)(H3,22,25,26,30)

• InChIKey:
• QEXZLSRUIDALNF-UHFFFAOYSA-N

• N-(2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-4-amino-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C21H19N5O4S and its molecular weight is 437.47. The purity is usually 95%.

2-(Cyclohexylmethoxy)-5-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 937596-86-6

• Formula:
• C14H18F3NO

• InChI:
• InChI=1S/C14H18F3NO/c15-14(16,17)11-6-7-13(12(18)8-11)19-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9,18H2

• InChIKey:
• XGNCPEGHVOTZSQ-UHFFFAOYSA-N

• 2-(Cyclohexylmethoxy)-5-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C14H18F3NO and its molecular weight is 273.29 g/mol. The purity is usually 95%.

N-(2-(benzo[d]thiazol-2-yl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019096-86-6

• Formula:
• C18H14N4OS

• InChI:
• InChI=1S/C18H14N4OS/c1-22-15(10-11-19-22)17(23)20-13-7-3-2-6-12(13)18-21-14-8-4-5-9-16(14)24-18/h2-11H,1H3,(H,20,23)

• InChIKey:
• WLCZQAMCHPELAQ-UHFFFAOYSA-N

• N-(2-(benzo[d]thiazol-2-yl)phenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H14N4OS and its molecular weight is 334.4. The purity is usually 95%.

Ethyl 2-(2-(benzo[d]isoxazol-3-ylmethylsulfonamido)thiazol-4-yl)acetate

In Stock

• CAS RN:
• 1797696-86-6

• Formula:
• C15H15N3O5S2

• InChI:
• InChI=1S/C15H15N3O5S2/c1-2-22-14(19)7-10-8-24-15(16-10)18-25(20,21)9-12-11-5-3-4-6-13(11)23-17-12/h3-6,8H,2,7,9H2,1H3,(H,16,18)

• InChIKey:
• MYPXFAFNZCBVDA-UHFFFAOYSA-N

• Ethyl 2-(2-(benzo[d]isoxazol-3-ylmethylsulfonamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C15H15N3O5S2 and its molecular weight is 381.42. The purity is usually 95%.

Methyl 3-((2-bromoethyl)sulfonyl)propanoate

In Stock

• CAS RN:
• 1611496-86-6

• Formula:
• C6H11BrO4S

• InChI:
• InChI=1S/C6H11BrO4S/c1-11-6(8)2-4-12(9,10)5-3-7/h2-5H2,1H3

• InChIKey:
• AZGZJABCXCNHON-UHFFFAOYSA-N

• Methyl 3-((2-bromoethyl)sulfonyl)propanoate is a useful research compound. Its molecular formula is C6H11BrO4S and its molecular weight is 259.12 g/mol. The purity is usually 95%.

5-Methoxy-4,4,6-trimethyl-1-oxaspiro[2.3]hexane

Usually In Stock

• CAS RN:
• 2248296-86-6

• Formula:
• C9H16O2

• InChI:
• InChI=1S/C9H16O2/c1-6-7(10-4)8(2,3)9(6)5-11-9/h6-7H,5H2,1-4H3

• InChIKey:
• VIQUXORKTRMUIU-UHFFFAOYSA-N

• 5-Methoxy-4,4,6-trimethyl-1-oxaspiro[2.3]hexane is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.225. The purity is usually 95%.

Tert-butyl 4-[(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)methyl]piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379996-86-6

• Formula:
• C19H29N3O3

• InChI:
• InChI=1S/C19H29N3O3/c1-19(2,3)25-18(24)21-10-8-14(9-11-21)13-22-17(23)12-15-6-4-5-7-16(15)20-22/h12,14H,4-11,13H2,1-3H3

• InChIKey:
• KEQNBHGICMPGQE-UHFFFAOYSA-N

• Tert-butyl 4-[(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)methyl]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H29N3O3 and its molecular weight is 347.459. The purity is usually 95%.